![molecular formula C19H14N4O3S B2457587 2-(furan-2-yl)-4-methyl-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiazole-5-carboxamide CAS No. 1428366-54-4](/img/structure/B2457587.png)
2-(furan-2-yl)-4-methyl-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiazole-5-carboxamide
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Description
2-(furan-2-yl)-4-methyl-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C19H14N4O3S and its molecular weight is 378.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Novel Synthesis Approaches : Studies have focused on the synthesis of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, demonstrating methodologies for creating compounds with potential antiprotozoal activity. These syntheses involve bromination, condensation, and Suzuki coupling reactions, leading to compounds with high DNA affinities and in vitro activity against pathogens such as Trypanosoma brucei rhodesiense and Plasmodium falciparum (Ismail et al., 2004).
Thiazole and Furan Derivatives : Other research has detailed the synthesis of thiazole and furan derivatives, exploring their thiol-thione tautomerism and potential as scaffolds for further chemical modifications (Koparır et al., 2005). Additionally, the synthesis and reactivity of compounds like 2-(furan-2-yl)benzo[e][1,3]benzothiazole have been studied, showing their potential for electrophilic substitution reactions and as precursors for more complex molecules (Aleksandrov et al., 2017).
Biological Activities
Antimicrobial and Antiviral Activities : Certain furan and thiazole derivatives have shown promising antimicrobial and antiviral activities. For instance, heterocyclic compounds based on 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone demonstrated significant activity against the avian influenza virus (H5N1) (Flefel et al., 2012).
Analgesic and Anti-inflammatory Activities : Synthesized thiazolo[4,5-d]pyridazinones were tested for in vivo analgesic and anti-inflammatory activities, showing that some compounds in this series exhibited significant effects, suggesting their potential for pharmacological applications (Demchenko et al., 2015).
Properties
IUPAC Name |
2-(furan-2-yl)-4-methyl-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O3S/c1-11-17(27-19(20-11)15-7-4-10-26-15)18(25)21-13-6-3-2-5-12(13)14-8-9-16(24)23-22-14/h2-10H,1H3,(H,21,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJSOPPKNKIUSLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CO2)C(=O)NC3=CC=CC=C3C4=NNC(=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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